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Compound of Interest

Compound Name: 5-Dodecanol

Cat. No.: B157926 Get Quote

An In-depth Technical Guide to 5-Dodecanol

This guide provides a comprehensive overview of the chemical and physical properties of 5-
dodecanol, tailored for researchers, scientists, and professionals in drug development. It

includes key data, experimental protocols for its characterization, and a logical workflow for its

identification.

Core Properties of 5-Dodecanol
5-Dodecanol is a secondary alcohol, an organic compound that is a member of the fatty

alcohol family. Fatty alcohols are aliphatic alcohols derived from fatty acids.

Chemical Structure and Formula
The chemical formula for 5-dodecanol is C₁₂H₂₆O.[1][2][3] Its structure consists of a twelve-

carbon chain with a hydroxyl (-OH) group attached to the fifth carbon atom.

Quantitative Data Summary
The key quantitative properties of 5-dodecanol are summarized in the table below for easy

reference.
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Property Value Source

Molecular Formula C₁₂H₂₆O [1][2][3]

Molecular Weight 186.338 g/mol [1]

IUPAC Name Dodecan-5-ol N/A

Experimental Protocols for Characterization
The identification and characterization of 5-dodecanol in a laboratory setting involve several

standard analytical techniques. Below are detailed methodologies for key experiments.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying volatile organic compounds like

5-dodecanol.

Objective: To separate 5-dodecanol from a sample matrix and confirm its molecular weight

and fragmentation pattern.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Methodology:

Sample Preparation: Dissolve the sample containing 5-dodecanol in a suitable volatile

solvent, such as dichloromethane or hexane.

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC

injection port, which is heated to ensure rapid volatilization.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g.,

helium) through a capillary column. The separation is based on the compound's boiling

point and affinity for the column's stationary phase. A typical temperature program would

start at a low temperature (e.g., 60°C) and ramp up to a higher temperature (e.g., 250°C)

to elute compounds of varying volatility.
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Mass Spectrometry: As 5-dodecanol elutes from the GC column, it enters the mass

spectrometer. It is first ionized (commonly by electron ionization), causing the molecule to

fragment in a predictable pattern.

Data Analysis: The mass spectrometer detects the mass-to-charge ratio of the parent ion

and its fragments. The resulting mass spectrum, which is a plot of ion intensity versus

mass-to-charge ratio, serves as a chemical fingerprint. The molecular ion peak should

correspond to the molecular weight of 5-dodecanol (186.34 m/z).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

Objective: To elucidate the molecular structure of 5-dodecanol by analyzing the chemical

environment of its hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

Instrumentation: An NMR spectrometer.

Methodology:

Sample Preparation: Dissolve a small amount of the purified 5-dodecanol sample in a

deuterated solvent (e.g., chloroform-d, CDCl₃). The deuterated solvent is "invisible" in ¹H

NMR.

¹H NMR Spectroscopy: The sample is placed in a strong magnetic field and irradiated with

radio waves. The resulting spectrum will show distinct signals (peaks) for each chemically

non-equivalent proton in the molecule. The position (chemical shift), splitting pattern

(multiplicity), and integration (area under the peak) of these signals provide information

about the electronic environment, neighboring protons, and the number of protons,

respectively.

¹³C NMR Spectroscopy: A similar process is used to obtain the ¹³C NMR spectrum, which

shows a single peak for each chemically non-equivalent carbon atom. This helps to

determine the total number of unique carbon atoms in the molecule.
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Data Interpretation: By analyzing the chemical shifts and coupling patterns in both spectra,

the precise connectivity of atoms in the 5-dodecanol molecule can be confirmed.

Logical Workflow for Compound Identification
The following diagram illustrates a typical workflow for the identification and characterization of

a known chemical compound like 5-dodecanol.
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Caption: Workflow for the identification of 5-Dodecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b157926?utm_src=pdf-custom-synthesis
https://www.chemsynthesis.com/base/chemical-structure-23479.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Dodecanol
https://pubchem.ncbi.nlm.nih.gov/compound/5R_-dodecan-5-ol
https://www.benchchem.com/product/b157926#5-dodecanol-molecular-weight-and-formula
https://www.benchchem.com/product/b157926#5-dodecanol-molecular-weight-and-formula
https://www.benchchem.com/product/b157926#5-dodecanol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

